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Compound of Interest

Compound Name: 3-Penten-1-yne

Cat. No.: B140091

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
professional safety advice. Always consult the most current Safety Data Sheet (SDS) and
follow all applicable institutional and regulatory guidelines before handling any chemical.

Introduction

3-Penten-1-yne (CAS No. 2206-23-7), a volatile and highly flammable liquid, is a chemical
intermediate with applications in organic synthesis.[1] Its unique structure, containing both a
double and a triple bond, makes it a valuable building block in the synthesis of more complex
molecules. However, its physical and chemical properties also present significant health and
safety challenges. This technical guide provides an in-depth overview of the health and safety
considerations for handling 3-Penten-1-yne, with a focus on its hazardous properties, safe
handling procedures, and emergency response.

Hazard Identification and Classification

3-Penten-1-yne is classified as a hazardous substance under the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS). The primary hazards are associated with
its flammability and its potential to cause irritation to the skin, eyes, and respiratory system.[2]

[3]

GHS Classification[2][3]
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Hazard Class Category Hazard Statement

- H225: Highly flammable liquid
Flammable Liquids 2

and vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
Tract Irritation)

Signal Word: Danger[2]
Hazard Pictograms:
ralt text

ralt text

ralt text

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 3-Penten-1-yne is crucial
for safe handling and storage.
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Property Value Reference
Molecular Formula CsHe [1]
Molecular Weight 66.10 g/mol [1]
Appearance Colorless liquid [4]
Boiling Point 36.1-48°C [2]
Density 0.747 g/lcm3 [2]
Flash Point -41 °C [5]

Vapor Pressure

Data not available

Solubility

Data not available

Toxicological Information

Specific quantitative toxicological data for 3-Penten-1-yne, such as LD50 and LC50 values,
are not readily available in published literature.[2] In the absence of such data, it is prudent to
handle this compound with significant caution and to consider toxicological data for structurally
similar compounds as a preliminary guide to its potential hazards.

Toxicity Data for Structural Analogues:

Compound CAS No. Toxicity Data Reference
Methyl Acetylene LC (rat) > 42,000
74-99-7 [4]
(Propyne) ppm/6h
] LC50 (mice) = 97,200
Vinylacetylene 689-97-4

mg/m3/2h

These analogues are also flammable gases or volatile liquids that can cause central nervous
system depression at high concentrations.[4][6]

Occupational Exposure Limits
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There are no established occupational exposure limits (OELS), such as Permissible Exposure
Limits (PEL) from OSHA or Threshold Limit Values (TLV) from ACGIH, specifically for 3-
Penten-1-yne.[]

Occupational Exposure Limits for Structural Analogues:

Compound Agency Exposure Limit Reference

Methyl Acetylene

OSHA 1000 ppm (TWA) [1][2]
(Propyne)
NIOSH 1000 ppm (TWA) [1]I2]
ACGIH 1000 ppm (TWA) [1][2]
_ 4 ppm (Not to be
Vinylacetylene NIOSH [7]
exceeded)
10 ppm (TWA); 15
ACGIH Ppm (TWA) [7]

ppm (STEL)

Given the lack of specific OELs for 3-Penten-1-yne, a conservative approach should be taken,
and exposure should be minimized to the lowest achievable level.

Experimental Protocols for Safety Assessment

While specific experimental protocols for 3-Penten-1-yne are not available, standardized
OECD guidelines are used to assess the safety of new chemicals. Researchers handling this
compound should be familiar with the principles of these methods.

General Experimental Protocols:
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Test OECD Guideline

Brief Description

Acute Inhalation Toxicity 403

This test determines the
concentration of a substance
in air that causes mortality in
50% of test animals (LC50)
during a specified exposure
period, typically 4 hours. The
protocol involves exposing
animals to various
concentrations of the test
substance and observing them
for at least 14 days.[8][9]

Acute Dermal Toxicity 402

This guideline describes a
procedure to assess the short-
term toxic effects of a
substance applied to the skin.
A single dose is applied to a
small area of the skin of
experimental animals, and the
animals are observed for signs
of toxicity and mortality over 14
days to determine the LD50.
[10][11]

Acute Dermal
o ) 404
Irritation/Corrosion

This test evaluates the
potential of a substance to
cause skin irritation or
corrosion. A small amount of
the substance is applied to the
skin of a test animal for a set
period (usually 4 hours), and
the skin is then observed for
signs of erythema (redness)
and edema (swelling) over 14
days.[12][13]
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This guideline is used to
assess the potential of a
substance to cause eye
irritation or damage. A single
dose of the substance is

Acute Eye Irritation/Corrosion 405 applied to the eye of an
animal, and the eye is
observed for effects on the
cornea, iris, and conjunctiva at
specific intervals for up to 21
days.[5][14]

Standardized methods such as
ASTM D93 (Pensky-Martens
closed-cup) or ASTM D3828
(Setaflash closed-cup) are
used. These methods involve

Flash Point Determination - heating a sample of the liquid
in a cup and introducing an
ignition source at regular
intervals to determine the
lowest temperature at which
the vapors ignite.[15]

Safe Handling and Storage

Due to its high flammability and irritant properties, strict safety protocols must be followed when
handling and storing 3-Penten-1-yne.

Engineering Controls:

o Ventilation: All work with 3-Penten-1-yne should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[2]

e Ignition Sources: All potential ignition sources, including open flames, sparks from electrical
equipment, and static discharge, must be strictly eliminated from the work area.[2]
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» Equipment: Use only non-sparking tools and explosion-proof equipment when handling this
compound.[2]

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are
mandatory.[2]

» Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile) should
be worn.[2]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding
exposure limits, a NIOSH-approved respirator with organic vapor cartridges is required.[2]

Storage:

o Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area
designated for flammable liquids.[2]

o Store away from incompatible materials such as oxidizing agents.[2]

o Ensure containers are grounded and bonded to prevent static discharge.[2]

Emergency Procedures

First Aid Measures:
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Exposure Route First Aid Procedure Reference

Move the individual to fresh air
immediately. If breathing is
) difficult, administer oxygen. If
Inhalation , _ (2]
breathing has stopped, give
artificial respiration. Seek

immediate medical attention.

Immediately remove
contaminated clothing. Wash
the affected area with copious
Skin Contact amounts of soap and water for  [2]
at least 15 minutes. Seek
medical attention if irritation

persists.

Immediately flush eyes with
large amounts of water for at
least 15 minutes, lifting the

Eye Contact ) [2]
upper and lower eyelids
occasionally. Seek immediate

medical attention.

Do NOT induce vomiting. If the
person is conscious, rinse their
) mouth with water. Never give
Ingestion , (2]
anything by mouth to an
unconscious person. Seek

immediate medical attention.

Fire-Fighting Measures:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

» Unsuitable Extinguishing Media: Do not use a direct stream of water, as it may spread the
fire.
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» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.[16]

» Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).[2]

Accidental Release Measures:

e Personal Precautions: Evacuate the area and eliminate all ignition sources. Wear
appropriate PPE.[2]

e Environmental Precautions: Prevent the spill from entering drains or waterways.[2]

o Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
sand or vermiculite. Place the contaminated material in a sealed container for proper
disposal.[2]

Visualizations

The following diagrams illustrate key safety considerations for handling 3-Penten-1-yne.
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Routes of Exposure

Eye Contact ————¥

Immediate Health Effects

Serious Eye Irritation
(Redness, Pain, Tearing)

Skin Contact

Ingestion [ 5

| Potential CNS Depression
(Dizziness, Headache)

Inhalation of Vapors —»

Respiratory Tract Irritation
(Coughing, Shortness of Breath)

>

Skin Irritation
(Redness, Itching)

Click to download full resolution via product page

Potential Health Effects from Exposure to 3-Penten-1-yne
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Handling 3-Penten-1-yne

Assess Risks:
- Flammability
- [rritation

'

Implement Engineering Controls:
- Fume Hood
- No Ignition Sources
- Grounding/Bonding

'

Wear Appropriate PPE:
- Safety Goggles
- FR Lab Coat
- Chemical-Resistant Gloves
- Respirator (if needed)

'

Handle with Care:
- Use Non-Sparking Tools
- Minimize Quantities

Store Properly:
- Tightly Sealed Container
- Cool, Ventilated Area
- Away from Incompatibles

Dispose of Waste Correctly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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